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Compound of Interest |

Compound Name: Dimethyl-13C2 sulfide
CAS No.: 136321-14-7
Cat. No.: B3333751
. J

Content Type: Operational Laboratory Procedure Audience: Senior Researchers, EHS Officers,
and Analytical Chemists Chemical Target: Dimethyl Sulfide-13C2 (CAS: 136321-15-8 /
Unlabeled 75-18-3)[1][2][3][4]

Executive Summary & Risk Profile[1][2][3][4]

Dimethyl-13C2 sulfide (DMS-13C2) presents a dual challenge in the laboratory: it is an
extreme olfactory nuisance and a highly flammable liquid.[1][2] While the

stable isotope label increases the financial value of the reagent, it does not alter the
fundamental physicochemical hazards compared to unlabeled DMS.

The critical operational directive is "Stench Management.” A single mismanagement event can
evacuate a building due to the human nose's sensitivity to DMS (odor threshold ~0.001 ppm).
This guide prioritizes oxidative neutralization prior to waste consolidation to prevent "stench
migration” through building ventilation systems.

Physicochemical Hazard Profile
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Parameter Value Critical Implication
Extreme Fire Hazard. Vapors
Flash Point -38°C (-36°F) can travel long distances to
ignition sources.[1][2][3][4][5]
Nuisance Hazard. Minute leaks
Odor Threshold ~1 ppb cause facility-wide alarm.[1][2]
[31[4]
Volatility. High vapor pressure
Boiling Point 37°C at room temperature; requires
cold storage.[2][3][4]
) Not U-listed, but regulated by
Waste Code D001 (Ignitable)

characteristic.[1][2][3][4]

Non-Radioactive. Do not

dispose in radioactive waste

Stable (

Isotope Status streams unless mixed with

) radiolabels (e.g.,

)-[1[2][3]14]

Pre-Disposal Neutralization (The "Stench Kill"
Protocol)[2]

Do not pour untreated DMS-13C2 directly into a solvent waste drum. The vapors will escape
the drum bung and permeate the laboratory. You must chemically convert the sulfide to a non-

volatile sulfone before disposal.

Mechanism of Action

We utilize Sodium Hypochlorite (Bleach) to oxidize the sulfide.[6][7][8] The reaction proceeds in
two stages:[9][10]

o Oxidation to Sulfoxide:

(DMSO - Less odorous)[1][2][3]
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Oxidation to Sulfone:

(Dimethyl Sulfone - Odorless solid/liquid)[1][2][3][4]

Step-by-Step Neutralization Protocol

Reagents Required:

Commercial Bleach (5-10% NaOCI)[1][2][3][4]

Fume Hood (High flow)[1][2]

Ice bath (Reaction is exothermic)[1][2]

Procedure:

Preparation: Place the waste container receiving the DMS in an ice bath inside a functioning
fume hood.

Stoichiometry: You need a molar excess of bleach.

o Rule of Thumb: Use 20 mL of commercial bleach per 1 mL of DMS waste. This ensures
full conversion to the sulfone.[11]

Addition: Slowly add the DMS waste to the chilled bleach solution. Do not add bleach to the
DMS, as the exothermic reaction can boil the unreacted sulfide, releasing a massive odor
plume.[1]

Stirring: Stir for 60 minutes.

Verification: Carefully waft (using proper technique) to check for the "cabbage” smell. If the
smell persists, add more bleach and stir for another 30 minutes.[1]

Consolidation: Once the smell is gone, the aqueous mixture can often be drain-disposed with
copious water (check local EHS regulations) or consolidated into an aqueous waste drum.[1]

Workflow Visualization
Diagram 1: Disposal Decision Matrix
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This logic flow ensures valuable isotopes are not wasted while guaranteeing safety for
disposal.

Waste Generation
(DMS-13C2)

Is Quantity > 5¢g
& Purity High?

Isotope Recovery
(Distillation/Purification)

Destruction Path

Neutralization Step
(Add to Excess Bleach)

Odor Check
(Sulfur smell?)

Yes (Smell persists) 0 (Odorless)

Add 10% more Bleach

Stir 30 mins Disposal Stream

Water soluble \Solvent heavy

Agueous Waste Organic Waste
(If neutralized) (If mixed with solvents)
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Caption: Decision matrix for handling Dimethyl-13C2 Sulfide, prioritizing neutralization before
final waste consolidation.[1][2][3][4]

Emergency Procedures: Spills

Because of the low flash point (-38°C), a spill is an immediate fire risk and an odor crisis.[1]

o Evacuate & Isolate: Clear the immediate area. If the spill is >100mL, evacuate the lab zone
due to flammability.[1]

» Fume Control: If safe, lower fume hood sashes to increase face velocity and contain vapors.

[1]

e Neutralizing Absorbent:
o Do NOT use standard paper towels (increases surface area for evaporation).
o Use activated carbon pads or "Spill-X" type absorbents.[1][2][3]

o Pro Tip: Pouring a ring of dilute bleach around the spill (if compatible with the surface) can
help oxidize vapors at the perimeter, but avoid mixing strong oxidizers with large fuel
sources directly on the floor.

o Cleanup: Place absorbed material into a sealable bag, then into a secondary container. Add
bleach to the secondary container before sealing to neutralize the stench inside the waste
bin.

Regulatory Compliance & Waste Codes

When labeling the final waste container, ensure the following codes are visible. Note that while
Dimethyl Sulfide is not explicitly "U-listed" (unlike Dimethyl Sulfate - U103), it is regulated by
characteristic.[1][2]
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Agency Code Description

Ignitable Waste (Flash point <

RCRA (EPA) D001
60°C).[1][2][3][4]

Proper Shipping Name:
DOT UN 1164 Dimethyl sulfide.[2][3][4][5]

Class 3 (Flammable).

Not listed as Extremely
SARA Title Il N/A Hazardous Substance (EHS).

[21(31[4]

Important Distinction: Do not confuse Dimethyl Sulfide with Dimethyl Sulfate. Dimethyl Sulfate
IS a potent carcinogen and has a specific waste code (U103). Dimethyl Sulfide is primarily a
flammability and odor hazard.

References

» U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed and
Characteristic Wastes (D001). [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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